Cas no 583880-88-0 (6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid)

• Product Name: 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid
• CAS No: 583880-88-0
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• MDL: MFCD28527857
• CID: 4049830
• Update Time: 2025-06-11

6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isoquinolinecarboxylic acid, 6-fluoro-1,2-dihydro-1-oxo-
• 6-Fluoro-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
• 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid

• MDL： MFCD28527857
• Inchi： 1S/C10H6FNO3/c11-5-1-2-6-7(3-5)8(10(14)15)4-12-9(6)13/h1-4H,(H,12,13)(H,14,15)
• InChI Key： DXEWBOWUEWLYKT-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(F)C=C2)C(C(O)=O)=CN1

Additional information on 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid

Introduction to 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid (CAS No. 583880-88-0)

6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid, identified by the CAS number 583880-88-0, is a fluorinated derivative of isoquinoline that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their potential applications in drug discovery and development.

The isoquinoline scaffold is a privileged structure in pharmaceutical research, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a fluorine atom at the 6-position and a hydroxyl group at the 1-position enhances the molecule's pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further exploration.

In recent years, there has been a growing interest in fluorinated isoquinolines due to their enhanced metabolic stability, improved binding affinity, and altered electronic properties compared to their non-fluorinated counterparts. These attributes make them valuable tools in the development of novel therapeutic agents.

One of the most compelling aspects of 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid is its potential as a building block for more complex drug candidates. Researchers have leveraged its structural framework to design molecules with targeted biological activities. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration.

The fluorine atom at the 6-position plays a crucial role in modulating the electronic properties of the molecule, which can influence its interactions with biological targets. This feature has been exploited to enhance the binding affinity of drug candidates, leading to more potent and selective therapeutic agents. Additionally, the hydroxyl group at the 1-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid, making it more accessible for research purposes. These synthetic methodologies have improved yield and purity, facilitating its use in both academic and industrial settings. The ability to produce this compound reliably and cost-effectively is crucial for its widespread adoption in drug discovery programs.

The pharmacological profile of 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid has been investigated in several preclinical studies. These studies have revealed promising activities against various disease-related targets. For example, research has shown that derivatives of this compound can inhibit kinases involved in cancer progression, suggesting their potential as anticancer agents. Furthermore, their interaction with other biological targets has been explored, indicating possible applications in treating inflammatory disorders and neurodegenerative diseases.

The chemical stability and solubility of 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid are also important considerations in drug development. The presence of the fluorine atom contributes to improved metabolic stability, reducing the likelihood of rapid degradation in vivo. This characteristic is particularly valuable for extending the half-life of drug candidates and improving their bioavailability. Additionally, modifications to the molecule can enhance solubility, which is critical for achieving optimal therapeutic efficacy.

In conclusion, 6-fluoro-1-hydroxyisoquinoline-4-carboxylic acid (CAS No. 583880-88-0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its potential as a scaffold for developing novel therapeutic agents continues to be explored, with ongoing research aimed at uncovering new applications and optimizing its use in drug discovery programs.